Cas no 65151-57-7 (2,5-Dimethyl-3-nitrophenol)

2,5-Dimethyl-3-nitrophenol Properties

Names and Identifiers

• 2,5-Dimethyl-3-nitrophenol
• HHBUAAXHXWSZAG-UHFFFAOYSA-N
• DTXSID20597088
• 65151-57-7
• AMY7255
• SCHEMBL11113072
• AKOS006304178
• DB-392103
• A867736
• Phenol, 2,5-dimethyl-3-nitro-
• +Expand

• InChIKey： HHBUAAXHXWSZAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO3/c1-5-3-7(9(11)12)6(2)8(10)4-5/h3-4,10H,1-2H3
• SMILES： CC1=CC(=C(C)C(=C1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.058243149g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 167.058243149g/mol
• Heavy Atom Count: 12
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Boiling Point: 293.3±28.0 ºC (760 Torr),
• Melting Point: 90-91 ºC
• Flash Point: 130.4±12.5 ºC,
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),